Cas no 1361487-25-3 (3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid)

• Product Name: 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid
• CAS No: 1361487-25-3
• MF: C₁₃H₃Cl₅F₃NO₂
• MW: 439.428629159927
• CID: 4968850
• Update Time: 2025-07-22

3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid

• Inchi： 1S/C13H3Cl5F3NO2/c14-6-5(7(15)9(17)10(18)8(6)16)4-3(12(23)24)1-2-22-11(4)13(19,20)21/h1-2H,(H,23,24)
• InChI Key： ZBILOYQUNXHRSS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(C(=O)O)C=CN=C1C(F)(F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 467
• XLogP3: 6.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid

Introduction to 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid (CAS No. 1361487-25-3)

3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid, identified by its CAS number 1361487-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of isonicotinic acid derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a perchlorophenyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and biological interactions.

The perchlorophenyl moiety, characterized by its high electron-withdrawing nature, plays a crucial role in modulating the electronic distribution within the molecule. This feature can influence the compound's reactivity, solubility, and interaction with biological targets. On the other hand, the trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, further enhances the pharmacological potential of the compound. These structural elements make 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. Isonicotinic acid derivatives have been extensively studied due to their resemblance to nicotinamide, a key component of vitamin B3, which is involved in numerous metabolic processes. The introduction of electron-withdrawing groups such as the perchlorophenyl and trifluoromethyl moieties into the isonicotinic acid backbone aims to fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds.

The synthesis of 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired functional groups efficiently. The successful synthesis of this compound underscores the advancements in synthetic organic chemistry that have enabled the creation of complex molecular architectures with tailored biological activities.

Evaluation of the biological activity of 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits notable inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The interaction between the perchlorophenyl and trifluoromethyl groups with target proteins appears to modulate their function, leading to desired pharmacological outcomes.

The incorporation of fluorine atoms into pharmaceutical molecules is a well-established strategy to improve their bioavailability and efficacy. The presence of multiple fluorine atoms in the structure of 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid contributes to its metabolic stability by resisting degradation processes such as hydrolysis. Additionally, fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing rotational freedom around certain bonds. These properties make this compound an attractive scaffold for developing next-generation drugs with improved pharmacokinetic profiles.

In conclusion, 3-(Perchlorophenyl)-2-(trifluoromethyl)isonicotinic acid(CAS No. 1361487-25-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of a perchlorophenyl group and multiple trifluoromethyl substituents endows this compound with enhanced reactivity and binding affinity towards biological targets. Ongoing research efforts are focused on optimizing its synthesis and exploring its potential applications in treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping future therapeutic strategies.